4-Nonylcyclohexan-1-ol

• CAS No.: 4631-96-3
• Molecular Formula: C15H30O
• Molecular Weight: 226.40 g/mol
• IUPAC Name: 4-nonylcyclohexan-1-ol
• InChI: InChI=1S/C15H30O/c1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14/h14-16H,2-13H2,1H3
• InChI Key: YJIHHZAGMZFGKS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1CCC(CC1)O

Description

4-Nonylcyclohexan-1-ol is a cyclohexanol derivative featuring a nonyl (C₉H₁₉) substituent at the 4-position of the cyclohexane ring. This compound belongs to the family of alicyclic alcohols, which are characterized by their saturated six-membered ring structure and hydroxyl functional group.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Nonylcyclohexan-1-ol with structurally related cyclohexanol derivatives, focusing on substituent effects, physicochemical properties, and reactivity.

Substituent Effects and Functional Group Variations

Compound Name	Substituent(s)	Key Structural Features
4-Nonylcyclohexan-1-ol	Nonyl (C₉H₁₉) at C4	Long alkyl chain; moderate steric hindrance
4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol ()	Trifluoromethyl (CF₃) and ketone (C=O) at C1 and C4	Electron-withdrawing groups; enhanced polarity
4-(Neopentylamino)cyclohexan-1-ol ()	Neopentylamino (C₅H₁₁N) at C4	Bulky branched amine; hydrogen-bonding capability
4-Propylcyclohexan-1-ol ()	Propyl (C₃H₇) at C4	Short alkyl chain; lower hydrophobicity
4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol ()	Cyclohexyl-propyl at C4	Highly branched substituent; steric hindrance

• Key Observations: The nonyl group in 4-Nonylcyclohexan-1-ol increases hydrophobicity and boiling point compared to shorter-chain analogs like 4-Propylcyclohexan-1-ol . Bulky substituents (e.g., neopentylamino in ) hinder nucleophilic reactions at the hydroxyl group, whereas linear alkyl chains (e.g., nonyl) may facilitate micelle formation in surfactant applications .

Physicochemical Properties

Property	4-Nonylcyclohexan-1-ol (Inferred)	4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol ()	4-Propylcyclohexan-1-ol ()
Molecular Formula	C₁₅H₃₀O	C₇H₉F₃O₂	C₉H₁₈O
Molecular Weight	~226.4 g/mol	181.05 g/mol	142.24 g/mol
Boiling Point	High (>250°C, estimated)	Not reported	Moderate (~200°C, estimated)
Solubility	Low in water; soluble in organics	Polar organic solvents (e.g., acetone)	Moderate in ethanol/water mixtures
Reactivity	Esterification, oxidation	Acid-catalyzed rearrangements	Similar to primary alcohols

• Key Trends: Longer alkyl chains (e.g., nonyl vs. propyl) correlate with decreased water solubility and increased lipophilicity . The trifluoromethyl group in enhances thermal stability and resistance to oxidation due to strong C-F bonds .

Critical Analysis of Evidence Limitations

• Data Gaps: Direct experimental data for 4-Nonylcyclohexan-1-ol (e.g., NMR, melting point) are absent in the provided evidence. Inferences rely on structural analogs.
• Contradictions: For example, trifluoromethyl-substituted cyclohexanols () exhibit distinct reactivity compared to alkyl-substituted derivatives, emphasizing the need for substituent-specific studies.